molecular formula C4H7F3O2 B6152851 2-(trifluoromethyl)propane-1,3-diol CAS No. 125369-54-2

2-(trifluoromethyl)propane-1,3-diol

Cat. No. B6152851
CAS RN: 125369-54-2
M. Wt: 144.1
InChI Key:
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Description

2-(trifluoromethyl)propane-1,3-diol, commonly referred to as TFPD, is a compound that has recently been identified as a potential new reagent for synthesis and research applications. It is a colorless, volatile liquid with a pleasant smell and is miscible with water. TFPD is a highly reactive compound and has been used as a reagent for various syntheses in organic chemistry. Its unique properties make it an attractive choice for a variety of scientific research applications.

Scientific Research Applications

TFPD has recently been identified as a potential new reagent for use in scientific research applications. It has been used in various syntheses of complex organic molecules, such as pharmaceuticals and agrochemicals. It has also been used in the synthesis of fluorinated organic compounds, which are of particular interest in the fields of medicinal chemistry and materials science. TFPD has also been used in the synthesis of polymers and other materials for use in medical devices.

Mechanism of Action

The mechanism of action of TFPD is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which can react with other molecules to form new compounds. It is also believed that TFPD can act as a catalyst in certain reactions, allowing for the formation of new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFPD have not yet been fully investigated. However, it is believed that the compound could have potential therapeutic applications. It has been suggested that TFPD could be used to target specific proteins in cells, which could lead to new treatments for various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using TFPD in laboratory experiments include its low toxicity, low cost, and ease of synthesis. Furthermore, the compound is highly reactive and can be used to synthesize a wide range of organic compounds. However, TFPD is volatile and can easily be lost during the synthesis process, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for the use of TFPD in scientific research. One potential application is in the synthesis of polymers and other materials for use in medical devices. Another potential application is in the synthesis of fluorinated organic compounds, which could be used in the development of new drugs and treatments. Additionally, TFPD could be used in the synthesis of complex organic molecules for use in pharmaceuticals and agrochemicals. Finally, further research into the biochemical and physiological effects of TFPD could lead to new therapeutic applications.

Synthesis Methods

TFPD can be synthesized via a three-step process. The first step involves the reaction of trifluoroacetic acid and propane-1,3-diol. This reaction yields the desired product, 2-(trifluoromethyl)propane-1,3-diol, and a by-product of trifluoroacetic acid. The second step involves the reaction of the product with a base, such as sodium hydroxide or potassium hydroxide, to form the desired TFPD. The third step involves the purification of the product by distillation.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2-(trifluoromethyl)propane-1,3-diol can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "1,1,1-Trifluoroacetone", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Methanol" ], "Reaction": [ "Step 1: Condensation of 1,1,1-Trifluoroacetone and formaldehyde in the presence of sodium borohydride to form 2-(trifluoromethyl)propan-1-ol.", "Step 2: Conversion of 2-(trifluoromethyl)propan-1-ol to 2-(trifluoromethyl)propanal using hydrochloric acid.", "Step 3: Reduction of 2-(trifluoromethyl)propanal to 2-(trifluoromethyl)propan-1,3-diol using sodium borohydride.", "Step 4: Acetylation of 2-(trifluoromethyl)propan-1,3-diol using acetic anhydride and sodium hydroxide to form the final product, 2-(trifluoromethyl)propane-1,3-diol.", "Step 5: Purification of the product using methanol." ] }

CAS RN

125369-54-2

Product Name

2-(trifluoromethyl)propane-1,3-diol

Molecular Formula

C4H7F3O2

Molecular Weight

144.1

Purity

95

Origin of Product

United States

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